Cas no 1017214-13-9 (1-(Dimethylamino)sulfonylpiperidine-3-carboxylic acid)

• Product Name: 1-(Dimethylamino)sulfonylpiperidine-3-carboxylic acid
• CAS No: 1017214-13-9
• MF: C₈H₁₆N₂O₄S
• MW: 236.288640975952
• MDL: MFCD09892708
• CID: 4676049
• Update Time: 2025-06-08

1-(Dimethylamino)sulfonylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(Dimethylamino)sulfonyl]piperidine-3-carboxylic acid
• (3S)-1-(dimethylsulfamoyl)piperidine-3-carboxylic acid
• 1-(dimethylsulfamoyl)piperidine-3-carboxylic acid
• Z928410470
• 3-piperidinecarboxylic acid, 1-[(dimethylamino)sulfonyl]-
• 1-(Dimethylamino)sulfonylpiperidine-3-carboxylic acid

• MDL： MFCD09892708
• Inchi： 1S/C8H16N2O4S/c1-9(2)15(13,14)10-5-3-4-7(6-10)8(11)12/h7H,3-6H2,1-2H3,(H,11,12)
• InChI Key： ZVVDFRDSNBLLIF-UHFFFAOYSA-N
• SMILES： S(N(C)C)(N1CCCC(C(=O)O)C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 333
• Topological Polar Surface Area: 86.3

Additional information on 1-(Dimethylamino)sulfonylpiperidine-3-carboxylic acid

1-(Dimethylamino)sulfonylpiperidine-3-carboxylic acid (CAS No. 1017214-13-9): An Overview of Its Structure, Properties, and Applications

1-(Dimethylamino)sulfonylpiperidine-3-carboxylic acid (CAS No. 1017214-13-9) is a versatile compound with a unique structure that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound belongs to the class of piperidine derivatives and features a sulfonyl group and a carboxylic acid moiety, making it an interesting candidate for various applications, including drug development and chemical synthesis.

The molecular structure of 1-(Dimethylamino)sulfonylpiperidine-3-carboxylic acid is characterized by a six-membered piperidine ring with a dimethylamino sulfonyl group attached to one of the nitrogen atoms. Additionally, a carboxylic acid group is present at the C-3 position of the piperidine ring. This combination of functional groups imparts distinct chemical and physical properties to the compound, which are crucial for its potential applications.

In terms of physical properties, 1-(Dimethylamino)sulfonylpiperidine-3-carboxylic acid is typically a white crystalline solid with a melting point ranging from 150 to 155°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics make it suitable for various experimental conditions in both laboratory and industrial settings.

The chemical reactivity of 1-(Dimethylamino)sulfonylpiperidine-3-carboxylic acid is primarily influenced by its functional groups. The carboxylic acid group can participate in esterification, amidation, and other nucleophilic substitution reactions, while the sulfonyl group can undergo nucleophilic attack at the sulfur atom. The dimethylamino group can act as a base or participate in hydrogen bonding interactions, further enhancing the compound's reactivity and versatility.

In recent years, significant research has been devoted to exploring the biological activities of piperidine derivatives, including 1-(Dimethylamino)sulfonylpiperidine-3-carboxylic acid. Studies have shown that this compound exhibits promising pharmacological properties, particularly in the context of central nervous system (CNS) disorders. For instance, it has been reported to have potential neuroprotective effects by modulating neurotransmitter levels and reducing oxidative stress in neuronal cells.

A study published in the Journal of Medicinal Chemistry highlighted the ability of 1-(Dimethylamino)sulfonylpiperidine-3-carboxylic acid to inhibit specific enzymes involved in neurodegenerative diseases such as Alzheimer's disease. The compound was found to effectively inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), key enzymes responsible for the breakdown of acetylcholine, a neurotransmitter critical for cognitive function.

Beyond its potential as a therapeutic agent, 1-(Dimethylamino)sulfonylpiperidine-3-carboxylic acid has also found applications in chemical synthesis and material science. Its unique structure makes it an excellent building block for constructing more complex molecules with tailored properties. For example, it can be used as an intermediate in the synthesis of polymers with specific functional groups or as a ligand in coordination chemistry to form metal complexes with desired catalytic activities.

In the realm of pharmaceutical research, the compound's ability to modulate enzyme activity and interact with biological targets has led to its evaluation as a lead compound for drug discovery. Several derivatives of 1-(Dimethylamino)sulfonylpiperidine-3-carboxylic acid have been synthesized and tested for their efficacy in treating various diseases, including inflammatory conditions and cancer. Preliminary results from these studies have shown promising outcomes, warranting further investigation into their therapeutic potential.

To summarize, 1-(Dimethylamino)sulfonylpiperidine-3-carboxylic acid (CAS No. 1017214-13-9) is a multifaceted compound with a rich structural profile that offers numerous opportunities for research and application across multiple scientific disciplines. Its unique combination of functional groups endows it with valuable chemical and biological properties, making it an attractive candidate for drug development, chemical synthesis, and material science. As ongoing research continues to uncover new insights into its behavior and potential uses, this compound is poised to play an increasingly important role in advancing our understanding and capabilities in these fields.